Cas no 908566-68-7 (Benzeneacetic acid,4-amino-2,5-dimethyl-)

• Product Name: Benzeneacetic acid,4-amino-2,5-dimethyl-
• CAS No: 908566-68-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 797965
• PubChem ID: 68579162
• Update Time: 2025-04-19

Benzeneacetic acid,4-amino-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-amino-2,5-dimethyl-
• (4-amino-2,5-dimethyl-phenyl)-acetic acid
• 1-(4-Amino-2,5-dimethyl-phenyl)-acetic acid
• IYZTUMHFXSHVMI-UHFFFAOYSA-N
• 908566-68-7
• SCHEMBL3278996
• (4-amino-2,5-dimethylphenyl)acetic acid

• MDL： MFCD11975964
• Inchi： 1S/C10H13NO2/c1-6-4-9(11)7(2)3-8(6)5-10(12)13/h3-4H,5,11H2,1-2H3,(H,12,13)
• InChI Key： IYZTUMHFXSHVMI-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)C(=CC=1C)N)=O

Computed Properties

• Exact Mass: 179.095
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 1.4